Cas no 50690-52-3 (BENZENEACETONITRILE, 4-PROPOXY-)

• Product Name: BENZENEACETONITRILE, 4-PROPOXY-
• CAS No: 50690-52-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 3370946
• PubChem ID: 15556138
• Update Time: 2025-04-21

BENZENEACETONITRILE, 4-PROPOXY- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 4-PROPOXY-
• 2-(4-propoxyphenyl)acetonitrile
• SCHEMBL7774589
• AKOS000166950
• 50690-52-3
• 993-295-9

• Inchi： 1S/C11H13NO/c1-2-9-13-11-5-3-10(4-6-11)7-8-12/h3-6H,2,7,9H2,1H3
• InChI Key： GHTRHWRFHUGGOI-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(OCCC)C=C1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33Ų